Cas no 39098-89-0 (2-Propenoyl chloride,3-(4-fluorophenyl)-)

• Product Name: 2-Propenoyl chloride,3-(4-fluorophenyl)-
• CAS No: 39098-89-0
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 297249
• Update Time: 2024-01-27

2-Propenoyl chloride,3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride,3-(4-fluorophenyl)-
• 3-(4-FLUOROPHENYL)-2-PROPENOYLHLORIDE
• 4-fluorocinnamoyl chloride
• 4-fluorocinnamyl chloride
• p-Fluor-cinnamoylchlorid
• 3-(4-FLUOROPHENYL)-2-PROPENOYLCHLORIDE

• Inchi： 1S/C9H6ClFO/c10-9(12)6-3-7-1-4-8(11)5-2-7/h1-6H/b6-3+
• InChI Key： GLBIKPKWQDIQCJ-ZZXKWVIFSA-N
• SMILES： C(Cl)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 184.00900
• Monoisotopic Mass: 184.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07000
• LogP: 2.60430